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Compound Name: Tetrametaphosphoric acid

CAS No.: 13598-74-8

Cat. No.: B12804112

Get Quote

Tetrametaphosphoric acid (H₄P₄O₁₂), and its corresponding anion, tetrametaphosphate, are

cyclic polyphosphates. Their stability in aqueous solutions is highly dependent on pH and

temperature. The hydrolysis of the tetrametaphosphate ring is a critical factor in its efficacy and

potential toxicity in biological systems, as well as its shelf-life in formulations. The hydrolytic

degradation of tetrametaphosphate is a first-order reaction that is subject to both acid and base

catalysis[1][2][3]. The molecule exhibits its greatest stability in near-neutral conditions, with the

rate of hydrolysis increasing significantly in both acidic and alkaline environments[1][2][3].

Quantitative Data on Hydrolytic Stability
The rate of hydrolysis of sodium tetrametaphosphate has been studied at 65.5 °C across a

wide pH range. The reaction follows first-order kinetics[1][2][3]. The first-order rate constants

(k) at various pH values are summarized in the table below.
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pH
First-Order Rate Constant
(k) in min⁻¹

Reference

2.50 1.8 x 10⁻³ [3]

5.30 Very Slow (not specified) [3]

7.5 Minimum Rate (not specified) [1][2][3]

9.8 Very Slow (not specified) [3]

13.3 1.8 x 10⁻³ [3]

Note: The original research indicates that the rates at pH 5.35 and 9.8 were too slow to be

accurately determined under the experimental conditions. The minimum rate of hydrolysis

occurs at approximately pH 7.5.[1][2][3]

Hydrolysis Pathway
The hydrolysis of the tetrametaphosphate anion proceeds via the opening of the cyclic ring to

form the linear tetraphosphate anion. This is the initial and rate-determining step. The resulting

tetraphosphate is then susceptible to further hydrolysis, breaking down into smaller

polyphosphate chains, primarily triphosphate and orthophosphate. It has been observed that

the terminal oxygen bridges of the tetraphosphate are preferentially attacked, rather than the

central bridge[1][2][3].
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Figure 1: Hydrolysis pathway of tetrametaphosphate.
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Experimental Protocols
The following sections detail the methodologies for studying the hydrolytic stability of

tetrametaphosphoric acid.

Materials and Reagents
Sodium Tetrametaphosphate

Buffer solutions (for pH control, e.g., citrate, phosphate, borate buffers)

Deionized water

Standard solutions of orthophosphate, pyrophosphate, triphosphate, and tetraphosphate for

analytical calibration.

Reagents for chromatographic analysis (e.g., sodium hydroxide, sodium carbonate,

potassium chloride).

Sample Preparation and Hydrolysis Experiment
A typical experimental workflow for assessing the hydrolytic stability of tetrametaphosphate is

outlined below.
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Figure 2: General experimental workflow for hydrolysis study.
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Preparation of Solutions: A stock solution of sodium tetrametaphosphate is prepared in

deionized water. For each pH to be studied, a buffered solution is prepared. The hydrolysis

experiment is initiated by diluting the tetrametaphosphate stock solution into the pre-heated

buffer solution to a final desired concentration (e.g., 0.17 atomic weight of phosphorus per

liter)[3].

Incubation: The reaction mixtures are maintained at a constant temperature (e.g., 65.5 °C) in

a water bath or incubator[1][2][3].

Sampling: Aliquots of the reaction mixture are withdrawn at specific time intervals.

Quenching the Reaction: To stop the hydrolysis at the time of sampling, the reaction can be

quenched. This can be achieved by rapid cooling in an ice bath or by neutralizing the

solution if the hydrolysis is being carried out at an extreme pH.

Analytical Methodology: Ion Chromatography
Ion chromatography (IC) is a powerful technique for the separation and quantification of

tetrametaphosphate and its linear hydrolysis products (tetraphosphate, triphosphate,

pyrophosphate, and orthophosphate)[4][5].

Instrumentation: A high-performance ion chromatography system equipped with a

suppressed conductivity detector is typically used[4][5].

Columns: An anion-exchange analytical column (e.g., IonPac AS11-HC) and a guard column

are employed for the separation[5].

Eluent: A gradient elution using potassium hydroxide (KOH) or a sodium hydroxide/sodium

carbonate solution is commonly used to separate the different phosphate species[4][5]. For

example, a gradient of 30-80 mmol/L KOH can be effective[5].

Detection: Suppressed conductivity detection is a sensitive method for detecting the

phosphate anions[4].

Quantification: The concentration of each phosphate species is determined by comparing the

peak areas in the sample chromatograms to those of known standards.
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Conclusion
The hydrolytic stability of tetrametaphosphoric acid is a critical parameter that is significantly

influenced by pH. It is least stable in acidic and alkaline conditions and most stable around

neutral pH. The primary degradation pathway involves the opening of the cyclic structure to

form linear tetraphosphate, which then undergoes further hydrolysis. For researchers and

professionals in drug development, a thorough understanding of these stability characteristics

is essential for formulation design, storage, and predicting the in vivo fate of

tetrametaphosphate-containing compounds. The experimental and analytical methods outlined

in this guide provide a robust framework for conducting such stability assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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